Cas no 242794-70-3 (2-tert-butyl-4-nitro-1H-indole)

• Product Name: 2-tert-butyl-4-nitro-1H-indole
• CAS No: 242794-70-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD09743721
• CID: 1070714
• PubChem ID: 15852040
• Update Time: 2025-04-20

2-tert-butyl-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-4-nitroindole
• 2-(tert-Butyl)-4-nitro-1H-indole
• AG-A-45776
• CTK5I3859
• MolPort-001-760-997
• OR2511
• 2-tert-butyl-4-nitro-1H-indole
• SCHEMBL15829455
• DB-365318
• AKOS015837908
• CS-0449963
• DTXSID40578874
• MFCD09743721
• 242794-70-3

• MDL： MFCD09743721
• Inchi： 1S/C12H14N2O2/c1-12(2,3)11-7-8-9(13-11)5-4-6-10(8)14(15)16/h4-7,13H,1-3H3
• InChI Key： JUBMRBBJHHFNCX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1C=C(C(C)(C)C)N2)=O

Computed Properties

• Exact Mass: 217.09779
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 56.03

2-tert-butyl-4-nitro-1H-indole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles